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Compound of Interest

Compound Name: (R)-HTS-3

Cat. No.: B10830602

Get Quote

A Guide for Researchers, Scientists, and Drug
Development Professionals
(R)-HTS-3 is a potent and selective inhibitor of lysophosphatidylcholine acyltransferase 3

(LPCAT3), a crucial enzyme in the metabolism of phospholipids. These application notes

provide detailed protocols for the preparation of (R)-HTS-3 stock solutions and summarize its

key chemical and biological properties to facilitate its use in research and drug development.

Chemical and Physical Properties
A comprehensive summary of the key chemical and physical properties of (R)-HTS-3 is

provided below. This information is essential for accurate preparation of stock solutions and for

understanding the compound's behavior in experimental settings.
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Property Value References

Formal Name

N-[(2R)-2-(dimethylamino)-2-

phenylethyl]-3,5-difluoro-

benzamide

[1]

CAS Number 2771208-83-2 [1][2][3][4][5][6][7]

Molecular Formula C₁₇H₁₈F₂N₂O [1][4][5][6]

Molecular Weight 304.3 g/mol [1][3]

Purity ≥98% [1][4][6]

Solubility in Ethanol 10 mg/mL[1][6], 61 mg/mL[2]

Solubility in DMSO 61 mg/mL (200.43 mM) [2]

Solubility in Water Insoluble [2]

Storage (Solid) -20°C for up to 3 years [3]

Storage (in Solvent)
-80°C for up to 1 year; -20°C

for up to 1 month
[2][3]

Mechanism of Action and Biological Activity
(R)-HTS-3 functions as a highly selective inhibitor of LPCAT3, with an IC₅₀ value of 0.09 µM.[1]

[2][3][6][7] LPCAT3 plays a critical role in the remodeling of phospholipids, specifically those

containing arachidonic acid (C20:4). By inhibiting LPCAT3, (R)-HTS-3 reduces the

incorporation of arachidonic acid into phospholipids.[1] This mechanism of action has been

shown to protect cancer cells from RSL3-induced ferroptosis, a form of programmed cell death

dependent on iron and lipid peroxidation.[1][2][3][7]
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Figure 1: Simplified signaling pathway illustrating the inhibitory action of (R)-HTS-3 on

LPCAT3, leading to the modulation of ferroptosis.

Experimental Protocols: Preparation of Stock
Solutions
This section provides detailed protocols for the preparation of (R)-HTS-3 stock solutions using

either Dimethyl Sulfoxide (DMSO) or Ethanol. The choice of solvent will depend on the specific

requirements of the downstream application.

Materials:

(R)-HTS-3 (solid powder)

Dimethyl Sulfoxide (DMSO), anhydrous

Ethanol, 200 proof (absolute)
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Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Equilibrate (R)-HTS-3: Allow the vial of solid (R)-HTS-3 to equilibrate to room temperature for

at least 15 minutes before opening to prevent condensation.

Weigh the Compound: Accurately weigh out the desired amount of (R)-HTS-3 powder using

a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 0.3043 mg of (R)-HTS-3 (Molecular Weight = 304.3 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

weighed (R)-HTS-3. To continue the example, add 100 µL of DMSO to the 0.3043 mg of (R)-
HTS-3.

Dissolution: Cap the vial securely and vortex thoroughly until the solid is completely

dissolved. Gentle warming in a water bath (37°C) may be used to aid dissolution if

necessary.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. Store the aliquots at -80°C for long-term storage (up to 1 year) or at

-20°C for short-term storage (up to 1 month). Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of a 10 mg/mL Stock Solution in Ethanol

Equilibrate (R)-HTS-3: As in the previous protocol, allow the vial of solid (R)-HTS-3 to reach

room temperature before opening.

Weigh the Compound: Weigh out the desired amount of (R)-HTS-3. For instance, to prepare

1 mL of a 10 mg/mL stock solution, weigh 10 mg of the compound.
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Solvent Addition: Add the calculated volume of 200 proof ethanol to the vial. In this example,

add 1 mL of ethanol.

Dissolution: Securely cap the vial and vortex until the compound is fully dissolved.

Aliquot and Store: Dispense the stock solution into single-use aliquots in sterile tubes. Store

at -80°C for up to one year.
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Figure 2: Experimental workflow for the preparation of (R)-HTS-3 stock solutions.
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Safety Precautions
(R)-HTS-3 is for research use only and is not intended for human or veterinary use. Standard

laboratory safety practices should be followed when handling this compound. This includes

wearing appropriate personal protective equipment (PPE) such as gloves, a lab coat, and

safety glasses. Handle the compound in a well-ventilated area. For further safety information,

consult the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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